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Compound of Interest

Compound Name: 2-Bromooctane

Cat. No.: B146060 Get Quote

The proper disposal of 2-bromooctane is a critical aspect of laboratory safety and

environmental stewardship. As a halogenated organic compound, it is classified as hazardous

waste and requires specific handling procedures to mitigate risks to personnel and the

environment. Adherence to these guidelines is essential for researchers, scientists, and drug

development professionals to ensure regulatory compliance and a safe operational workflow.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to handle 2-bromooctane with the

appropriate Personal Protective Equipment (PPE) in a well-ventilated area or under a chemical

fume hood. 2-bromooctane is a combustible liquid that causes skin and serious eye irritation

and is very toxic to aquatic life with long-lasting effects.[1][2]

Required Personal Protective Equipment:

Eye Protection: Wear tightly fitting chemical safety goggles or a face shield.[2][3]

Hand Protection: Use appropriate chemical-resistant gloves.[1]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[3]

In case of a spill, immediately evacuate non-essential personnel, ensure the area is well-

ventilated, and remove all sources of ignition.[2][3] Contain the spill with an inert absorbent
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material like vermiculite, sand, or earth and collect it using non-sparking tools.[1][2] The

collected spill debris must be disposed of as hazardous waste.[4]

Step-by-Step Disposal Protocol
The guiding principle for 2-bromooctane disposal is that it must be managed as a segregated,

hazardous waste stream. Under no circumstances should 2-bromooctane or its containers be

disposed of down the drain, in regular trash, or by evaporation.[1][2][5]

Step 1: Waste Segregation
2-bromooctane is a halogenated organic compound. It is crucial to segregate it from all other

waste streams to ensure proper disposal and avoid dangerous chemical reactions.[6][7]

DO collect 2-bromooctane waste in a container designated specifically for halogenated

organic waste.[5][6]

DO NOT mix 2-bromooctane with:

Non-halogenated organic wastes (e.g., acetone, ethanol, hexanes).[6]

Aqueous wastes (acids and bases).[7]

Oxidizers or other reactive chemicals.[8][9]

Step 2: Use of Designated Waste Containers
All hazardous waste must be stored in appropriate containers that prevent leaks or ruptures.

[10]

Container Type: Use a chemically compatible, non-reactive container with a tight-fitting screw

cap.[5][10] High-density polyethylene (HDPE) containers are often suitable for solvent waste.

[7]

Condition: The container must be in good condition, free from cracks or external

contamination.[4][10]
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Filling: Do not fill the container beyond 90% capacity to allow for vapor expansion.[7] The

container must remain closed except when actively adding waste.[11]

Step 3: Proper Labeling
Accurate labeling is a regulatory requirement and is critical for safety.

All containers must be clearly labeled with a "Hazardous Waste" tag.[5]

The label must include the full chemical name, "2-Bromooctane," and the approximate

volume or concentration of the contents.[6]

Step 4: Storage in a Satellite Accumulation Area (SAA)
Waste must be stored safely at or near its point of generation in a designated Satellite

Accumulation Area (SAA) pending pickup.[10][11]

Location: Store the container in a cool, dry, well-ventilated area away from heat, sparks, or

open flames.[2][12]

Containment: Liquid waste containers must be kept in secondary containment bins to catch

any potential leaks.[4]

Duration: Laboratories may accumulate waste for a limited time (e.g., up to 9-12 months),

provided the volume limits are not exceeded.[4][10][13] Once a container is full, it must be

removed within three days.[10]

Step 5: Arrange for Final Disposal
The final disposal of 2-bromooctane must be handled by professionals.

Contact your institution’s Environmental Health and Safety (EHS) department or a licensed

hazardous waste contractor to schedule a waste pickup.[11]

The recommended disposal method is controlled incineration at a licensed facility equipped

with scrubbers to manage hazardous combustion byproducts.[2]

Data Summary for Disposal and Handling
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The following table summarizes key quantitative data relevant to the safe handling and

disposal of 2-bromooctane.

Parameter Value / Guideline Citation

Chemical Classification
Halogenated Organic

Compound
[6][7]

CAS Number 557-35-7 [1]

UN Number 3082 [1]

Transport Hazard Class
9 (Miscellaneous hazardous

materials)
[1]

Packing Group III [1]

Drain Disposal Strictly Prohibited [1][2][5]

Waste Container
Chemically compatible (e.g.,

HDPE) with secure cap
[7][10]

SAA Storage Limit
Max 55 gallons of total

hazardous waste
[11][13]

SAA Storage Duration
Up to 12 months (if volume

limits are not met)
[10][13]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
bromooctane, from generation to final treatment.
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2-Bromooctane Waste Generated

Segregate as
Halogenated Organic Waste

NEVER Pour Down Drain
or into General Trash

Use Designated Container
(Compatible, Securely Capped)

Label Container Correctly
('Hazardous Waste', Full Name, Conc.)

Store in Secondary Containment
in Satellite Accumulation Area (SAA)

Request Pickup from EHS
or Licensed Vendor

Final Disposal via Licensed Facility
(e.g., Controlled Incineration)

Spill Occurs

Contain with Inert Absorbent
(Use Non-Sparking Tools)

Emergency
Procedure

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-bromooctane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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